1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one

• IUPAC Name: 1-[4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]pentan-1-one
• InChI: InChI=1S/C20H26N4O2/c1-3-4-9-20(25)24-14-12-23(13-15-24)19-11-10-17(21-22-19)16-7-5-6-8-18(16)26-2/h5-8,10-11H,3-4,9,12-15H2,1-2H3
• InChI Key: OEWCEINVNRNSHL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=NN=C(C=C2)C3=CC=CC=C3OC
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 1049292-32-1

Description

This compound features a pentan-1-one backbone linked to a piperazine ring, which is further substituted with a pyridazine moiety bearing a 2-methoxyphenyl group at the 6-position. The 2-methoxy substituent is an electron-donating group, which may influence electronic properties, solubility, and biological interactions.

Mechanism of Action

Target of Action

The primary targets of this compound are acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes play a crucial role in the hydrolysis of acetylcholine, a neurotransmitter that is important for cognitive functions.

Mode of Action

The compound interacts with its targets by inhibiting their activity. The inhibition of AChE and BChE leads to an increase in acetylcholine levels. The compound with the best AChE activity was found to show competitive inhibition.

Biochemical Pathways

The inhibition of AChE and BChE affects the cholinergic transmission pathway. This pathway is associated with cognitive functions and is impaired in neurodegenerative diseases like Alzheimer’s disease. By increasing acetylcholine levels, the compound can potentially alleviate the symptoms of these diseases.

Result of Action

The result of the compound’s action is an increase in acetylcholine levels due to the inhibition of AChE and BChE. This can potentially improve cognitive functions that are impaired in neurodegenerative diseases like Alzheimer’s disease.

Biochemical Analysis

Biochemical Properties

1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one has been found to interact with enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These interactions are crucial in the hydrolysis of acetylcholine, a neurotransmitter that plays a significant role in cognitive functions. The compound exhibits inhibitory effects on these enzymes, thereby increasing acetylcholine levels.

Cellular Effects

The compound’s effects on cells are primarily related to its influence on cholinergic transmission. By inhibiting AChE and BChE, 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one can potentially affect various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

At the molecular level, 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one exerts its effects through binding interactions with biomolecules like AChE and BChE. It acts as an inhibitor for these enzymes, leading to changes in gene expression and an increase in acetylcholine levels.

Temporal Effects in Laboratory Settings

Its inhibitory effects on AChE and BChE suggest potential long-term impacts on cellular function.

Metabolic Pathways

Given its interactions with AChE and BChE, it may be involved in the metabolism of acetylcholine.

Transport and Distribution

Its interactions with enzymes like AChE and BChE suggest it may be localized to areas where these enzymes are present.

Subcellular Localization

The subcellular localization of 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one is another area that requires further study. Given its role as an AChE and BChE inhibitor, it may be found in regions of the cell where these enzymes are active.

Biological Activity

The compound 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the realms of neuropharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C20H27N5O2
Molecular Weight	369.5 g/mol
IUPAC Name	1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one
Canonical SMILES	COC1=CC=CC(=C1)CN2CCN(CC2)C3=NN=C(C=C3)N4CCOCC4

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Piperazine Intermediate : The piperazine ring is synthesized and then substituted with a methoxyphenyl group.
• Introduction of the Pyridazinyl Group : This is achieved through cyclization reactions involving appropriate precursors.
• Final Cyclization : The last step involves forming the pentanone moiety, which is crucial for the compound's biological activity.

The biological activity of 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one is primarily attributed to its interaction with specific receptors in the central nervous system. Research indicates that this compound may act as a selective ligand for serotonin receptors, particularly the 5-HT_1A receptor, which plays a significant role in mood regulation and anxiety responses .

Neuropharmacological Effects

Studies have shown that compounds with similar structural motifs exhibit significant binding affinities to serotonin receptors. For instance, analogs containing the 2-methoxyphenyl-piperazine moiety have demonstrated low nanomolar affinity towards the 5-HT_1A receptor, indicating potential therapeutic applications in treating anxiety and depression .

Antitumor Activity

Research has also explored the antitumor properties of related compounds. For example, derivatives of piperazine have shown promising results against various cancer cell lines, suggesting that modifications to the piperazine structure can enhance antitumor activity .

Case Study 1: Serotonin Receptor Binding

A study evaluated several piperazine derivatives for their affinity towards the 5-HT_1A receptor. The findings indicated that compounds similar to 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one exhibited high selectivity and potency, with some showing Ki values in the low nanomolar range (e.g., 1.2 nM) for receptor binding .

Case Study 2: Antitumor Evaluation

Another research effort synthesized a series of piperazine derivatives and assessed their biological activities against tumor cell lines. Results indicated that certain modifications led to increased cytotoxicity against breast cancer cells, highlighting the potential of these compounds in cancer therapy .

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities that make it a candidate for further research in therapeutic applications:

• Antidepressant Activity:
  • Studies have indicated that derivatives of piperazine compounds can exhibit antidepressant effects. The piperazine moiety is known for its interaction with serotonin receptors, which play a critical role in mood regulation .
• Anticancer Properties:
  • Preliminary research suggests that the pyridazine ring may contribute to anticancer activity by inhibiting tumor cell proliferation. Compounds with similar structures have shown promise in targeting various cancer types .
• Antimicrobial Effects:
  • Some derivatives of this compound have demonstrated antimicrobial properties, making them potential candidates for the development of new antibiotics .

Therapeutic Applications

The potential therapeutic applications of 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one can be categorized as follows:

Application Area	Description
Psychiatry	Potential use as an antidepressant or anxiolytic agent due to its effects on neurotransmitter systems.
Oncology	Investigated for its ability to inhibit cancer cell growth and induce apoptosis in specific cancer lines.
Infectious Diseases	Explored for its antimicrobial properties against bacterial and fungal pathogens.

Case Study 1: Antidepressant Activity

A study conducted on various piperazine derivatives revealed that modifications to the piperazine structure could enhance serotonin receptor affinity, leading to improved antidepressant efficacy. The specific compound under discussion showed significant promise in preclinical models, indicating a potential pathway for development into a therapeutic agent for depression .

Case Study 2: Anticancer Research

In vitro studies demonstrated that 1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one could inhibit the proliferation of breast cancer cells by inducing cell cycle arrest and apoptosis. Further research is needed to elucidate the mechanisms involved and optimize the compound for clinical use .

Case Study 3: Antimicrobial Testing

Research assessing the antimicrobial properties of this compound indicated effectiveness against several strains of bacteria, including resistant strains. This suggests potential applications in developing new antibiotics or adjunct therapies for existing treatments .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound shares a core structure with several arylpiperazine derivatives, differing primarily in substituents on the pyridazine or phenyl rings. Key analogues include:

a) 1-{4-[6-(Piperidin-1-yl)pyridazin-3-yl]piperazin-1-yl}pentan-1-one (G856-8921)

• Substituent : Piperidin-1-yl group at the pyridazine 6-position.
• Molecular Formula : C₁₈H₂₉N₅O.
• Key Properties: Molecular weight 331.46, logP 3.03, polar surface area 44.01 Ų, and non-chiral (achiral) .
• This may reduce hydrophobicity (logP ~3.03) relative to the 2-methoxyphenyl variant, which likely has a higher logP due to the aromatic methoxy group.

b) 1-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)pentan-1-one (MK18/RTC195)

• Substituent : 4-Trifluoromethylphenyl on the piperazine.
• Synthesis : Prepared via coupling reactions using HOBt, TBTU, and DMF, suggesting similar synthetic routes for the target compound .
• Comparison : The trifluoromethyl group is electron-withdrawing, which may improve metabolic stability but reduce solubility compared to the electron-donating methoxy group.

c) 1-[4-(4-{[6-(3,5-Dichloro-benzyloxy)-pyridazin-3-ylamino]-methyl}-phenyl)-piperazin-1-yl]-ethanone

• Substituent : 3,5-Dichloro-benzyloxy on pyridazine.
• Comparison : The chloro groups increase molecular weight and hydrophobicity (logP >3.5 estimated), contrasting with the methoxy group’s moderate hydrophobicity .

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Analysis of Key Parameters

Compound	Molecular Formula	Substituent (Position)	logP	Molecular Weight	Polar Surface Area (Ų)	Hydrogen Bond Acceptors
Target Compound	C₂₁H₂₇N₅O₂*	2-Methoxyphenyl (pyridazine)	~3.5†	~397.5†	~55†	5†
G856-8921	C₁₈H₂₉N₅O	Piperidin-1-yl (pyridazine)	3.03	331.46	44.01	4
MK18/RTC195	C₁₇H₂₀F₃N₃O	4-Trifluoromethyl (piperazine)	~3.8†	339.36	~50†	4
Dichloro-benzyloxy Derivative	C₂₄H₂₅Cl₂N₅O₂	3,5-Dichloro-benzyloxy (pyridazine)	~4.0†	498.39	~70†	6

*Inferred based on structural similarity.
†Estimated using analogous substituent contributions.

• logP Trends : The target compound’s 2-methoxyphenyl group likely increases logP compared to G856-8921 (piperidinyl) but remains lower than chloro- or trifluoromethyl-substituted analogues.
• Solubility : The methoxy group may improve aqueous solubility relative to highly hydrophobic groups (e.g., trifluoromethyl or chloro) due to moderate polarity .